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Compound of Interest

Compound Name: C.I. Acid brown 120

Cat. No.: B12385025

C.l. Acid Brown 120: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Acid Brown 120, identified by the Colour Index Number 35020 and CAS Registry Number
6428-26-8, is a multi-azo dye. As a member of the acid dye class, it is primarily utilized in the
textile industry for dyeing protein fibers such as wool and silk, as well as synthetic polyamides.
Its molecular structure, characterized by multiple azo groups (-N=N-), is responsible for its
chromophoric properties. This technical guide provides a detailed overview of the chemical and
physical properties of C.l. Acid Brown 120, its molecular structure, a general synthesis
methodology, and analytical protocols. Due to its primary application in the dye industry,
information regarding its direct use in drug development or its interaction with specific signaling
pathways is not available.

Chemical and Physical Properties

C.l. Acid Brown 120 is a complex organic salt with a significant molecular weight. A summary
of its key chemical and physical properties is presented in the tables below. It is noteworthy
that while general qualitative descriptions of its properties are available, specific quantitative

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12385025?utm_src=pdf-interest
https://www.benchchem.com/product/b12385025?utm_src=pdf-body
https://www.benchchem.com/product/b12385025?utm_src=pdf-body
https://www.benchchem.com/product/b12385025?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

data such as solubility in g/L, a precise melting or decomposition point, and UV-Visible
absorption maxima are not readily found in publicly available literature.

General Properties

Property Value Source
C.l. Name Acid Brown 120

C.I. Number 35020

CAS Registry Number 6428-26-8

Molecular Formula Cs0H23N12Naz09Ss3

Molecular Weight 860.75 g/mol

Chemical Class Multi-azo dye

Physical Appearance Red-light brown powder

Solubility and Spectroscopic Properties
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Property Description Source

o Soluble, forming a yellow-light
Solubility in Water _
brown solution.

In strong sulfuric acid, it
dissolves to form a dark brown
o ] solution, which turns tan upon
Behavior in Acid o )
dilution. In an aqueous solution
with strong hydrochloric acid, a

brown precipitate is formed.

In a thick sodium hydroxide
Behavior in Base solution, it forms an orange-

brown solution.

] ) Specific Amax not available in
UV-Vis Absorption _
the searched literature.

_ N _ Not available in the searched
Melting/Decomposition Point )
literature.

Molecular Structure

C.l. Acid Brown 120 is a multi-azo dye, meaning its structure contains more than one azo
group (-N=N-) linking aromatic moieties. The molecular formula, CsoH23N12Nasz0sSs, indicates
a large and complex structure. The presence of three sodium sulfonate (-SOsNa) groups
confers its solubility in water, a characteristic feature of acid dyes. These negatively charged
sulfonate groups allow the dye to form ionic bonds with the positively charged amino groups in
protein fibers under acidic conditions.

While a definitive 2D structure is not readily available in the searched results, the
manufacturing method provides clues to its composition. It is synthesized from 3-
Aminobenzenesulfonic acid, Benzene-1,3-diamine, and 2,4-Diaminobenzenesulfonic acid.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of C.l. Acid Brown 120 are not
explicitly available. However, based on the general principles of azo dye chemistry,
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representative methodologies can be outlined.

Synthesis of C.l. Acid Brown 120 (General Methodology)

The synthesis of C.l. Acid Brown 120 involves a multi-step process of diazotization and
coupling reactions.

Step 1: First Diazotization and Coupling

» Diazotization of 3-Aminobenzenesulfonic Acid: 3-Aminobenzenesulfonic acid is dissolved in
an acidic solution (e.g., hydrochloric acid) and cooled to 0-5 °C. An aqueous solution of
sodium nitrite (NaNO2) is added dropwise to form the diazonium salt. The temperature is
kept low to prevent the decomposition of the unstable diazonium salt.

o Coupling with Benzene-1,3-diamine: The resulting diazonium salt solution is then slowly
added to a solution of Benzene-1,3-diamine. The coupling reaction occurs to form a
monoazo compound.

Step 2: Second Diazotization and Coupling

» Diazotization of the Monoazo Product: The product from the first coupling step, which
contains a free amino group, is diazotized under similar conditions as described in Step 1.

o Coupling with a Second Molecule of Benzene-1,3-diamine: The newly formed diazonium salt
is then coupled with another molecule of Benzene-1,3-diamine to form a disazo compound.

Step 3: Third Diazotization and Final Coupling

o Diazotization of 2,4-Diaminobenzenesulfonic Acid: 2,4-Diaminobenzenesulfonic acid is bis-
diazotized to form a tetrazo compound.

» Final Coupling: The bis-diazotized 2,4-Diaminobenzenesulfonic acid is coupled with two
molecules of the disazo compound formed in Step 2 to yield the final multi-azo dye, C.I. Acid
Brown 120.

Step 4: Isolation and Purification The final dye is typically isolated by salting out with sodium
chloride, followed by filtration, washing, and drying.
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Analysis of C.I. Acid Brown 120 (Representative HPLC
Method)

High-Performance Liquid Chromatography (HPLC) is a standard technique for the analysis of
dyes. A general reverse-phase HPLC method for the analysis of an acid dye is provided below.

¢ Instrumentation: HPLC system with a pump, autosampler, column oven, and a Diode Array
Detector (DAD) or UV-Vis detector.

¢ Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 um particle size).

» Mobile Phase: A gradient elution is typically used.
o Solvent A: Water with an additive like 0.1% formic acid or an ammonium acetate buffer.
o Solvent B: Acetonitrile or methanol with the same additive.

o Gradient Program: A typical gradient might start with a low percentage of Solvent B, which is
gradually increased over the run to elute the more hydrophobic components.

e Flow Rate: 1.0 mL/min.
e Column Temperature: 30-40 °C.

o Detection: The DAD can monitor a range of wavelengths to determine the absorption
maximum of the dye and detect any impurities.

o Sample Preparation: A stock solution of the dye is prepared in the mobile phase or a suitable
solvent (e.g., water/methanol mixture) and then diluted to an appropriate concentration for
analysis.

Visualizations
Synthesis Workflow of C.I. Acid Brown 120

The following diagram illustrates the general workflow for the synthesis of C.I. Acid Brown
120.
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Caption: General synthesis workflow for C.l. Acid Brown 120.

Logical Relationship of Dye Properties and Application

The following diagram illustrates the relationship between the chemical structure of C.I. Acid
Brown 120 and its application as an acid dye.
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Caption: Relationship between structure and application of C.I. Acid Brown 120.

 To cite this document: BenchChem. [C.I. Acid Brown 120 chemical properties and structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12385025#c-i-acid-brown-120-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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